Cas no 1092461-34-1 (2-[3-bromo-5-(trifluoromethoxy)phenyl]acetonitrile)

2-[3-Bromo-5-(trifluoromethoxy)phenyl]acetonitrile is a versatile brominated aromatic nitrile compound featuring a trifluoromethoxy substituent, which enhances its reactivity and utility in synthetic chemistry. The presence of both bromine and trifluoromethoxy groups makes it a valuable intermediate for cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of complex fluorinated aromatic systems. Its electron-withdrawing properties facilitate nucleophilic substitution reactions, while the nitrile group offers further functionalization potential. This compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated aromatic scaffolds are sought after for their metabolic stability and bioavailability. High purity and well-defined reactivity ensure consistent performance in synthetic applications.

2-[3-bromo-5-(trifluoromethoxy)phenyl]acetonitrile structure

1092461-34-1 structure

Product Name:2-[3-bromo-5-(trifluoromethoxy)phenyl]acetonitrile

CAS No:1092461-34-1

MF:C₉H₅BrF₃NO

MW:280.041311979294

MDL:MFCD11519377

CID:4560311

PubChem ID:54772377

Update Time:2025-05-26

2-[3-bromo-5-(trifluoromethoxy)phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-[3-bromo-5-(trifluoromethoxy)phenyl]acetonitrile
- 3-Bromo-5-(trifluoromethoxy)phenylacetonitrile
- MFCD11519377
- AKOS005258923
- 2-(3-Bromo-5-(trifluoromethoxy)phenyl)acetonitrile
- CS-0318829
- CL9644
- JS-4883
- 1092461-34-1
- MDL： MFCD11519377
- Inchi： 1S/C9H5BrF3NO/c10-7-3-6(1-2-14)4-8(5-7)15-9(11,12)13/h3-5H,1H2
- InChI Key： WWIWPXWPBQBQIO-UHFFFAOYSA-N
- SMILES： C1(CC#N)=CC(OC(F)(F)F)=CC(Br)=C1

Computed Properties

Exact Mass: 278.95066g/mol
Monoisotopic Mass: 278.95066g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 33Å²

2-[3-bromo-5-(trifluoromethoxy)phenyl]acetonitrile Pricemore >>

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